Cas no 173844-39-8 (Methyl 5-(benzyloxy)-1H-indole-3-carboxylate)

• Product Name: Methyl 5-(benzyloxy)-1H-indole-3-carboxylate
• CAS No: 173844-39-8
• MF: C₁₇H₁₅NO₃
• MW: 281.305904626846
• MDL: MFCD06204256
• CID: 891734
• PubChem ID: 19372297
• Update Time: 2025-10-29

Methyl 5-(benzyloxy)-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-BENZYLOXY-1H-INDOLE-3-CARBOXYLIC ACID METHYL ESTER
• 5‐BENZYLOXY‐1H‐INDOLE‐3‐CARBOXYLIC ACID METHYL ESTER
• AG-A-83748
• B65810
• CTK6I8839
• SureCN9023222
• RARECHEM AL BF 1490
• METHYL 5-(BENZYLOXY)-1H-INDOLE-3-CARBOXYLATE
• SCHEMBL9023222
• F18348
• MFCD06204256
• DTXSID70598464
• Methyl 5-(Benzyloxy)indole-3-carboxylate
• methyl 5-phenylmethoxy-1H-indole-3-carboxylate
• Methyl5-(benzyloxy)-1H-indole-3-carboxylate
• 173844-39-8
• SY058822
• Methyl 5-(benzyloxy)-1H-indole-3-carboxylate

• MDL： MFCD06204256
• Inchi： 1S/C17H15NO3/c1-20-17(19)15-10-18-16-8-7-13(9-14(15)16)21-11-12-5-3-2-4-6-12/h2-10,18H,11H2,1H3
• InChI Key： IASVXJHDAWPZFM-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC2=C(C=1)C(C(=O)OC)=CN2

Computed Properties

• Exact Mass: 281.10525
• Monoisotopic Mass: 281.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 51.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on Methyl 5-(benzyloxy)-1H-indole-3-carboxylate

Methyl 5-(benzyloxy)-1H-indole-3-carboxylate: A Comprehensive Overview

Methyl 5-(benzyloxy)-1H-indole-3-carboxylate, with the CAS number 173844-39-8, is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines an indole ring with a benzyloxy group and a methyl ester. The indole moiety, a heterocyclic aromatic structure, is a common feature in many bioactive compounds, making Methyl 5-(benzyloxy)-1H-indole-3-carboxylate a promising candidate for various applications.

Recent studies have highlighted the potential of Methyl 5-(benzyloxy)-1H-indole-3-carboxylate in drug discovery. The compound's ability to modulate key biological targets, such as kinases and receptors, has been extensively explored. For instance, researchers have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. This makes it a strong candidate for the development of anti-inflammatory drugs. Furthermore, its structural flexibility allows for easy modification, enabling the creation of derivatives with enhanced bioavailability and efficacy.

In addition to its pharmacological applications, Methyl 5-(benzyloxy)-1H-indole-3-carboxylate has shown promise in materials science. The compound's aromatic system and functional groups make it suitable for use in the synthesis of advanced materials, such as organic semiconductors and sensors. Recent advancements in nanotechnology have leveraged this compound's properties to develop highly sensitive sensors capable of detecting trace amounts of analytes in complex environments.

The synthesis of Methyl 5-(benzyloxy)-1H-indole-3-carboxylate involves a multi-step process that typically begins with the preparation of the indole core. This is followed by the introduction of the benzyloxy group and the methyl ester through carefully controlled reactions. The use of catalytic methods, such as palladium-catalyzed cross-couplings, has significantly improved the efficiency and selectivity of these reactions. These advancements have made the synthesis of this compound more accessible to researchers worldwide.

From an environmental perspective, Methyl 5-(benzyloxy)-1H-indole-3-carboxylate has been studied for its biodegradability and eco-friendly properties. Research indicates that under specific conditions, this compound can undergo microbial degradation without releasing harmful byproducts. This makes it a sustainable choice for applications where environmental impact is a concern.

In conclusion, Methyl 5-(benzyloxy)-1H-indole-3-carboxylate stands out as a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts.